Cas no 452-86-8 (4-Methylcatechol)

• Product Name: 4-Methylcatechol
• CAS No: 452-86-8
• MF: C₇H₈O₂
• MW: 124.137222290039
• MDL: MFCD00002205
• CID: 37489
• PubChem ID: 9958
• Update Time: 2025-04-18

4-Methylcatechol Chemical and Physical Properties

Names and Identifiers

• 4-methylcatechol
• 4-Methyl-1,2-dihydroxybenzene
• 2-Hydroxy-4-methylphenol
• 4-Methyl-1,2-benzenediol (4-methylpyrocatechol)
• 4-methyl-2-benzenediol
• 4-methyl-benzene-1,2-diol
• 4-methyl-pyrocatecho
• p-methylcatechol
• p-Methylpyrocatechol
• 4-Methylpyrocatechol
• 4-Methylbenzene-1,2-diol
• METHYLCATECHOL, 4-(RG)
• 1,2-Dihydroxy-4-methylbenzene
• 3,4-Dihydroxytoluene
• 4-Methyl-1,2-benzenediol
• Homocatechol
• Homopyrocatechol
• Toluene-3,4-diol
• 1,2-Benzenediol, 4-methyl-
• Pyrocatechol, 4-methyl-
• 5-methylcatechol
• 12GLI7JGB3
• 1-Methyl-3,4-dihydroxybenzene
• ZBCATMYQYDCTIZ-UHFFFAOYSA
• Epitope ID:150928
• NSC 17489
• BRN 0636512
• NSC17489
• 4k7n
• D70562
• 4-Methylcatechol, >=95%
• FT-0618974
• 1219803-18-5
• EN300-21094
• 1,2-dihydroxy-5-methylbenzene
• DROXIDOPA METABOLITE (3,4-DIHYDROXYTOLUENE)
• 1,1-Ferrocenedimethanol
• BDBM50548723
• NCGC00248773-01
• 4-methyl-1,2-dihydroxy benzene
• InChI=1/C7H8O2/c1-5-2-3-6(8)7(9)4-5/h2-4,8-9H,1H
• AC-12438
• HMS3886M12
• Q15303189
• EINECS 207-214-5
• NCGC00258186-01
• DTXCID30861
• CHEMBL158766
• 4-METHYL-D3-CATECHOL
• bmse000475
• W-106144
• CHEBI:17254
• AKOS000121479
• DB04120
• CCG-266087
• DTXSID5020861
• AMY25678
• MLS001066329
• s5616
• Z104490128
• M0413
• SMR000471857
• CCRIS 3333
• NSC-17489
• 4-methyl-catechol
• 452-86-8
• Tox21_200632
• MFCD00002205
• HMDB00873
• 4-methyl catechol
• F0001-1227
• MCT
• C06730
• METHYL CATECHOL, 4-
• 4-Metylcatechol
• CS-W013530
• 4-Methylbenzene-1,2-diol #
• SCHEMBL12388
• UNII-12GLI7JGB3
• SY012747
• c0126
• CAS-452-86-8
• 4-methyl-Pyrocatechol
• AS-11944
• A872403
• 4-Methylcatehol
• 4-methyl pyrocatechol
• NS00015292
• HY-W012814
• MLSMR
• 83719-41-9
• DB-051291
• FM39032
• 207-214-5
• 4-Methylcatechol

• MDL： MFCD00002205
• Inchi： 1S/C7H8O2/c1-5-2-3-6(8)7(9)4-5/h2-4,8-9H,1H3
• InChI Key： ZBCATMYQYDCTIZ-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(C)=C1)O
• BRN： 0636512

Computed Properties

• Exact Mass: 124.05200
• Monoisotopic Mass: 124.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Off white to white crystalline powder
• Density: 1.129 g/mL at 25 °C(lit.)
• Melting Point: 65.0 to 68.0 deg-C
• Boiling Point: 117°C/4mmHg(lit.)
• Flash Point: Fahrenheit: 284 ° f
  Celsius: 140 ° c
  
• Refractive Index: 1.5425 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 40.46000
• LogP: 1.40620
• Solubility: Soluble in water, ethanol, ether and acetone.
• Sensitiveness: Sensitive to light and air

4-Methylcatechol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：UX1915000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether